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Compound of Interest

Compound Name: Biotin sulfoxide

Cat. No.: B1141856

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin, also known as vitamin B7, is a crucial coenzyme for several carboxylases essential for
metabolism. The metabolism of biotin in humans leads to the formation of various catabolites,
including biotin sulfoxide. The levels of biotin and its metabolites in circulation can be
influenced by dietary intake, supplementation, and certain pathological conditions. High doses
of biotin are increasingly used in various therapeutic areas, which can interfere with biotin-
streptavidin-based immunoassays, a technology widely used in clinical diagnostics. Therefore,
the accurate measurement of biotin and its metabolites, such as biotin sulfoxide, is of
significant interest in clinical and pharmaceutical research to understand biotin metabolism,
assess patient compliance, and investigate potential interferences with diagnostic assays. This
document provides detailed protocols for the quantification of biotin sulfoxide in human
plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), a highly
specific and sensitive analytical technique.

Signaling Pathways

The formation of biotin sulfoxide is a key step in one of the two major pathways of biotin
catabolism in mammals. The sulfur atom in the thiophane ring of biotin is oxidized to form d-
biotin sulfoxide and I|-biotin sulfoxide. This oxidation occurs in the smooth endoplasmic
reticulum.
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 To cite this document: BenchChem. [Application Notes and Protocols for Measuring Biotin
Sulfoxide Levels in Human Plasma]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141856#measuring-biotin-sulfoxide-levels-in-
human-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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